![molecular formula C23H25N3O3 B4266844 1-[4-(benzyloxy)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine](/img/structure/B4266844.png)
1-[4-(benzyloxy)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine
Overview
Description
1-[4-(benzyloxy)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)carbonyl]piperazine, commonly known as BPIP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. BPIP is a small molecule that has been shown to exhibit a range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.
Scientific Research Applications
BPIP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. BPIP has also been found to have antiviral activity against a range of viruses, including hepatitis C virus and human immunodeficiency virus (HIV). Additionally, BPIP has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of BPIP is not fully understood, but it is believed to act through multiple pathways. BPIP has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. HDAC inhibition by BPIP leads to the upregulation of genes involved in cell cycle arrest and apoptosis, which may contribute to its anticancer activity. BPIP has also been shown to inhibit the activity of the proteasome, which is involved in the degradation of proteins. Proteasome inhibition by BPIP leads to the accumulation of misfolded proteins, which may contribute to its antiviral activity.
Biochemical and Physiological Effects:
BPIP has been shown to have a range of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, inhibit the replication of viruses, and reduce the production of pro-inflammatory cytokines. BPIP has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of BPIP is its small size, which allows it to easily penetrate cell membranes and reach its target. BPIP is also stable under physiological conditions, which makes it suitable for in vitro and in vivo experiments. However, one limitation of BPIP is its relatively low solubility in aqueous solutions, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the research of BPIP. One area of interest is the development of BPIP analogs with improved bioavailability and potency. Another area of interest is the investigation of BPIP's potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the exact mechanism of action of BPIP and its potential interactions with other drugs.
properties
IUPAC Name |
(3,5-dimethyl-1,2-oxazol-4-yl)-[4-(4-phenylmethoxyphenyl)piperazin-1-yl]methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3/c1-17-22(18(2)29-24-17)23(27)26-14-12-25(13-15-26)20-8-10-21(11-9-20)28-16-19-6-4-3-5-7-19/h3-11H,12-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVBZHDNKDAZLSK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(Benzyloxy)phenyl]-4-[(3,5-dimethylisoxazol-4-yl)carbonyl]piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.